Cas no 294211-85-1 ([2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl- (9CI))

• Product Name: [2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl- (9CI)
• CAS No: 294211-85-1
• MF: C₁₈H₁₅N₃O₂
• MW: 305.330603837967
• CID: 239596
• PubChem ID: 2762482
• Update Time: 2025-04-19

[2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• [2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl- (9CI)
• 5,5-Dimethyl-[2,2:6,2-terpyridine]-4-carboxylic acid
• 2,6-bis(5-methylpyridin-2-yl)pyridine-4-carboxylic acid
• 5,5''-DIMETHYL-2,2':6',2''-TERPYRIDINE-4'-CARBOXYLIC ACID
• 5,5''-DIMETHYL-[2,2':6',2''-TERPYRIDINE]-4'-CARBOXYLICACID
• J-400684
• DTXSID70376249
• 5,5''-DIMETHYL-[2,2':6',2''-TERPYRIDINE]-4'-CARBOXYLIC ACID
• 2, 6-bis(5-methylpyridin-2-yl)pyridine-4-carboxylic acid
• FT-0619777
• 294211-85-1

• Inchi： 1S/C18H15N3O2/c1-11-3-5-14(19-9-11)16-7-13(18(22)23)8-17(21-16)15-6-4-12(2)10-20-15/h3-10H,1-2H3,(H,22,23)
• InChI Key： ONKZNQJYOBPKCW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC(C)=CN=2)N=C(C=1)C1C=CC(C)=CN=1)=O

Computed Properties

• Exact Mass: 305.11655
• Monoisotopic Mass: 305.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.97